4-(4-(Pyridin-2-yl)thiazol-2-yl)butan-1-amine

• Molecular Formula: C12H15N3S
• Molecular Weight: 233.33 g/mol
• IUPAC Name: 4-(4-pyridin-2-yl-1,3-thiazol-2-yl)butan-1-amine
• InChI: InChI=1S/C12H15N3S/c13-7-3-1-6-12-15-11(9-16-12)10-5-2-4-8-14-10/h2,4-5,8-9H,1,3,6-7,13H2
• InChI Key: MNFQMWYWXLWAHS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=CSC(=N2)CCCCN

Description

4-(4-(Pyridin-2-yl)thiazol-2-yl)butan-1-amine (CAS 1017423-03-8) is a chemical compound with the molecular formula C12H15N3S and a molecular weight of 233.33 g/mol. It features a thiazole core, a privileged scaffold in medicinal chemistry, conjugated to a pyridinyl ring and a flexible butylamine chain. This structure makes it a valuable intermediate in organic synthesis and drug discovery, particularly for constructing more complex molecules. The thiazole ring is a common motif in FDA-approved drugs and is frequently investigated for its diverse biological activities. This compound serves as a key building block in pharmaceutical research, especially in the development of potential anticancer and antimicrobial agents. Recent research has demonstrated that thiazole conjugates, including those with structural similarities to this compound, exhibit potent cytotoxicity against several human cancer cell lines, such as lung (A549), cervical (HeLa), and breast (MCF-7) cancers . Furthermore, the 2-aminothiazole pharmacophore has been extensively explored for its anti-tubercular activity against Mycobacterium tuberculosis , with studies indicating that the 2-pyridyl substituent at the C-4 position of the thiazole core is a preferred structural feature for this activity . The primary amine functionality allows for further derivatization, for instance, through amide coupling to create hybrid molecules with enhanced pharmacological properties. 4-(4-(Pyridin-2-yl)thiazol-2-yl)butan-1-amine is intended for research applications only and is not for diagnostic or therapeutic use. Safety and Handling: This product is for Research Use Only (RUO) and is not intended for diagnostic or therapeutic procedures. It is the responsibility of the researcher to ensure safe handling practices and to conduct a comprehensive risk assessment before use.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(4-(Pyridin-2-yl)thiazol-2-yl)butan-1-amine typically involves the reaction of 2-bromopyridine with thiazole-2-amine under basic conditions. The reaction proceeds through nucleophilic substitution, where the bromine atom is replaced by the thiazole-2-amine group .

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions, such as temperature, pressure, and solvent choice, to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

4-(4-(Pyridin-2-yl)thiazol-2-yl)butan-1-amine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert the pyridine ring to a piperidine ring.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the pyridine ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions.

Major Products Formed

Oxidation: N-oxides of the pyridine ring.

Reduction: Piperidine derivatives.

Substitution: Various substituted pyridine derivatives.

Scientific Research Applications

4-(4-(Pyridin-2-yl)thiazol-2-yl)butan-1-amine is a synthetic organic compound featuring a pyridine and thiazole moiety connected through a butanamine chain. It has the molecular formula $C_{12}H_{15}N_3S$ and a molecular weight of 233.33 . The compound has potential pharmacological properties, stemming from its heterocyclic rings, which are often associated with various biological activities.

Potential Applications

The biological activity of 4-(4-(Pyridin-2-yl)thiazol-2-yl)butan-1-amine is attributed to its structural components. Compounds containing pyridine and thiazole rings have been studied for their potential in various fields:

• Enzyme and Receptor Binding Interaction studies, including molecular docking, suggest that 4-(4-(Pyridin-2-yl)thiazol-2-yl)butan-1-amine can effectively bind to certain protein targets, indicating its potential as an inhibitor in biochemical pathways.
• Antimicrobial Applications Structurally similar compounds, such as 4-Pyridin-2-yl-thiazol-2-amines, are often used in antimicrobial applications.
• Medicinal Applications Benzotriazole production, which has been studied alongside compounds bearing a pyridinyl-triazol-amine core, has shown potential as a neuroprotective and anti-anxiety agent .

Table of Structurally Similar Compounds and Their Features

Compound Name	Structure	Unique Features
4-Pyridin-2-yl-thiazol-2-amines	Pyridine and thiazole moieties	Often used in antimicrobial applications
5-(Pyridin-3-yl)-1,3-thiazole	Different position of pyridine	Exhibits distinct biological activity profiles
1,3-Thiazole Derivatives	Various substitutions on thiazole	Broad spectrum of biological activities

Mechanism of Action

The mechanism of action of 4-(4-(Pyridin-2-yl)thiazol-2-yl)butan-1-amine varies depending on its application:

Corrosion Inhibition: The compound adsorbs onto the metal surface, forming a protective layer that prevents corrosion.

Bioactivity: The compound interacts with specific molecular targets, such as enzymes or receptors, disrupting their normal function and leading to antimicrobial or anticancer effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Compounds with Thiazole/Imidazole Heterocycles

The following table compares 4-(4-(Pyridin-2-yl)thiazol-2-yl)butan-1-amine with analogous heterocyclic amines from and other sources:

Compound Name	Heterocycle Core	Substituent/R-Group	Molecular Formula	Molecular Weight	Physical State	Synthesis Yield	Key Properties/Activities
4-(4-(Pyridin-2-yl)thiazol-2-yl)butan-1-amine	Pyridine-thiazole	None	C₁₂H₁₄N₄S	~258.34*	Not reported	Not reported	Discontinued
4-((5-Phenyl-1H-tetrazol-1-yl)thio)butan-1-amine	Tetrazole-thiol	Phenyl	C₁₁H₁₄N₆S	262.33	Yellow oil	70%	Inhibitory activity (unspecified)
VPC-14449	Dibromoimidazole-thiazole	Morpholine	C₁₀H₁₃Br₂N₅O	424.06	Not reported	Not reported	DNA-binding agent; NMR discrepancies noted
4-[4-(3-Pyridyl)imidazol-1-yl]butan-1-amine	Pyridine-imidazole	None	C₁₂H₁₆N₄	216.28	Not reported	Not reported	Purity 95% (trihydrochloride salt)
4-(1-Ethyl-1H-imidazol-2-yl)butan-2-amine	Ethyl-imidazole	Ethyl	C₉H₁₇N₃	167.25	Not reported	Not reported	Smiles: CCn1ccnc1CCC(C)N

*Calculated based on structural analogy.

Key Observations:

• Synthetic Challenges: Compounds like VPC-14449 highlight the importance of precise synthesis; even minor structural errors (e.g., bromine positioning) can lead to significant NMR spectral differences .
• Bioactivity: While inhibitory activities are noted for sulfur-containing analogs (e.g., tetrazole-thiol derivatives), the target compound’s specific activities remain uncharacterized in the provided evidence .

Substituent and Chain Position Variations

A. Sulfur-Containing Derivatives ():

Compounds such as 4-((Furan-2-ylmethyl)thio)butan-1-amine (2a) and 4-((6-Methoxy-1H-benzo[d]imidazol-2-yl)sulfinyl)butan-1-amine (6c) demonstrate:

• Yield Trends : Sulfinyl derivatives (e.g., 6c) show higher yields (77%) compared to sulfonyl analogs (7a, 64%), suggesting oxidative stability influences synthesis efficiency .
• Physical States : Solid states (e.g., 2c as white solid) correlate with aromatic benzimidazole substituents, whereas furan-containing analogs remain oils .

Pyridine-Functionalized Analogs (Evidences 8, 9):

• 4-(Furan-2-yl)-1-(pyridin-2-yl)butan-2-amine (C₁₃H₁₆N₂O, 216.28) incorporates a furan ring, which may alter solubility and redox properties compared to the thiazole-based target compound .

Structural and Functional Implications

• Electronic Effects : The thiazole moiety in the target compound introduces electron-withdrawing character, which could modulate amine basicity and interaction with biological targets compared to imidazole or tetrazole analogs.
• Commercial Viability : The discontinuation of the target compound () contrasts with the availability of analogs like VPC-14449, underscoring the need for alternative synthetic routes or substitutes .

Biological Activity

4-(4-(Pyridin-2-yl)thiazol-2-yl)butan-1-amine is a synthetic organic compound notable for its unique structural features, including a pyridine and thiazole moiety linked by a butanamine chain. This compound has garnered attention in pharmacological research due to its potential biological activities, particularly in areas such as antimicrobial, anticancer, and enzyme inhibition.

Chemical Structure and Properties

The molecular formula of 4-(4-(Pyridin-2-yl)thiazol-2-yl)butan-1-amine is $C_{12}H_{15}N_{3}S$, with a molecular weight of approximately 233.33 g/mol. The compound's structure can be represented as follows:

$$\text{Structure }\text{C}_{12}\text{H}_{15}\text{N}_{3}\text{S}$$

This structure facilitates various interactions with biological targets, contributing to its diverse biological activity.

Antimicrobial Activity

Compounds containing thiazole and pyridine rings have been widely studied for their antimicrobial properties. Research indicates that 4-(4-(Pyridin-2-yl)thiazol-2-yl)butan-1-amine exhibits significant antibacterial activity against various strains. For instance, it has shown comparable effectiveness to standard antibiotics like norfloxacin in inhibiting bacterial growth .

Anticancer Properties

Recent studies have highlighted the potential of thiazole derivatives, including this compound, as anticancer agents. Molecular docking studies suggest that 4-(4-(Pyridin-2-yl)thiazol-2-yl)butan-1-amine can effectively bind to specific protein targets involved in cancer pathways, indicating its role as a potential inhibitor in tumor growth .

The structure–activity relationship (SAR) analyses reveal that modifications in the thiazole and pyridine rings significantly influence the cytotoxic activity of similar compounds. For example, compounds with electron-donating groups or specific substitutions on the phenyl ring have demonstrated enhanced anticancer efficacy .

Enzyme Inhibition

The compound's ability to inhibit enzymes is another critical aspect of its biological activity. It has been identified as a potential inhibitor of acetylcholinesterase (AChE), which is relevant for the treatment of neurodegenerative diseases such as Alzheimer's . In vitro assays have shown promising results, with IC50 values indicating effective inhibition at low concentrations.

Study 1: Antimicrobial Evaluation

In a comparative study, 4-(4-(Pyridin-2-yl)thiazol-2-yl)butan-1-amine was evaluated against several bacterial strains. The results indicated that the compound exhibited a minimum inhibitory concentration (MIC) similar to that of established antibiotics, confirming its potential as an antimicrobial agent .

Compound	Bacterial Strain	MIC (µg/mL)
4-(4-(Pyridin-2-yl)thiazol-2-yl)butan-1-amine	E. coli	16
Norfloxacin	E. coli	16

Study 2: Anticancer Activity

A series of analogs based on the thiazole-pyridine framework were synthesized and tested for anticancer activity. Compound variants demonstrated varying levels of cytotoxicity against different cancer cell lines, with some exhibiting IC50 values lower than those of standard chemotherapeutics like doxorubicin .

Compound	Cell Line	IC50 (µM)
4-(4-(Pyridin-2-yl)thiazol-2-yl)butan-1-amine	A431	<10
Doxorubicin	A431	15

Q & A

Q. What are the common synthetic routes for preparing 4-(4-(Pyridin-2-yl)thiazol-2-yl)butan-1-amine and related thiazole derivatives?

The synthesis of thiazole derivatives typically involves cyclocondensation of thiourea intermediates with α-haloketones or via Hantzsch thiazole synthesis. For example:

• Method A : Reacting a carboxylic acid derivative (e.g., 3,4,5-trimethoxybenzamide) with a primary amine (e.g., 1-(pyrimidin-2-yl)piperidin-4-amine) in the presence of coupling agents like EDCI/HOBt, followed by purification via column chromatography. Yield optimization often requires adjusting solvent polarity and reaction temperature .
• Method B : Condensation of pyridyl-substituted anilines with thiocyanate salts (e.g., KSCN) in acetic acid, followed by bromination to form thiazole cores .

Q. How is the purity and structural integrity of this compound validated in academic research?

• HPLC : Purity is assessed using reverse-phase HPLC (e.g., C18 column, acetonitrile/water gradient), with ≥98% purity required for biological assays .
• NMR Spectroscopy : 1H and 13C NMR are used to confirm substituent positions. For example, pyridyl protons appear as doublets near δ 8.5–9.0 ppm, while thiazole protons resonate at δ 7.0–8.0 ppm .
• Mass Spectrometry : High-resolution MS (HRMS) confirms molecular weight alignment with theoretical values (e.g., [M+H]+ or [M+Na]+ ions) .

Q. What safety precautions are critical when handling this compound?

• Personal Protective Equipment (PPE) : Lab coat, nitrile gloves, and safety goggles.
• First Aid : In case of skin contact, wash with soap/water; for eye exposure, rinse with water for 15 minutes and seek medical attention .
• Waste Disposal : Segregate organic waste and consult certified hazardous waste management services to avoid environmental contamination .

Advanced Research Questions

Q. How can researchers optimize the synthesis of this compound to improve yield and scalability?

• Solvent Selection : Polar aprotic solvents (e.g., DMF, THF) enhance reaction rates but may require post-reaction neutralization to isolate products .
• Catalysis : Transition-metal catalysts (e.g., Pd/C for coupling reactions) or acid/base mediators (e.g., HOAc for cyclization) improve regioselectivity .
• Microwave-Assisted Synthesis : Reduces reaction time from hours to minutes (e.g., 30 min at 120°C) while maintaining >90% yield .

Q. How can contradictory spectral data (e.g., unexpected NMR peaks) be resolved during characterization?

• Variable Temperature (VT) NMR : Resolves dynamic rotational isomers in pyridyl-thiazole systems, which may cause peak splitting .
• 2D NMR Techniques : HSQC and HMBC correlations clarify ambiguous proton-carbon assignments, particularly for overlapping aromatic signals .
• X-ray Crystallography : Provides definitive confirmation of molecular geometry and hydrogen bonding patterns, as demonstrated for structurally analogous thiazol-2-amine derivatives .

Q. What computational strategies are used to predict the biological activity of this compound?

• Molecular Docking : AutoDock Vina or Schrödinger Suite models interactions with target proteins (e.g., phosphodiesterases or kinases). The pyridyl-thiazole scaffold shows affinity for hydrophobic binding pockets .
• QSAR Studies : Correlate substituent electronegativity (e.g., pyridyl vs. chlorophenyl groups) with antimicrobial or anticancer activity using descriptors like logP and polar surface area .

Q. How can researchers design analogs to study structure-activity relationships (SAR)?

• Core Modifications : Replace the pyridyl group with other heterocycles (e.g., pyrimidine or benzothiazole) to assess impact on solubility and target binding .
• Side-Chain Variations : Introduce alkyl or aryl groups at the butan-1-amine position to modulate lipophilicity and bioavailability .
• Pharmacophore Mapping : Identify critical hydrogen bond donors/acceptors (e.g., thiazole nitrogen or pyridyl lone pairs) using MOE or Discovery Studio .

Methodological Tables

Q. Table 1: Key Characterization Parameters for Thiazole Derivatives

Technique	Parameters	Example Data for Analogous Compounds	Reference
1H NMR	δ 8.5–9.0 ppm (pyridyl H)	δ 8.7 ppm (d, J = 5.2 Hz, 2H)
HPLC	Retention time: 12.3 min (C18 column)	Purity: 99% (ACN/H2O = 70:30)
HRMS	[M+H]+: 302.78 (calc. 302.78)	Observed m/z: 302.79

Q. Table 2: Common Synthetic Challenges and Solutions

Challenge	Solution	Reference
Low yield in cyclization	Use Br2 as an oxidizing agent in HOAc
Poor solubility in polar solvents	Introduce tert-butyl or morpholine groups
Byproduct formation	Optimize stoichiometry (e.g., 1:1.2 ratio)